
methyl tridecanoate comparison other FAME
standards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl tridecanoate

CAS No.: 1731-88-0

Cat. No.: S599513

Get Quote

Methyl Tridecanoate in a Multi-Standard Mix

The primary source of data comes from a 2025 study that analyzed a mix of 37 FAMEs. In this mix, Methyl

Tridecanoate (C13:0) was present at a concentration of 20 mg/mL [1]. The table below shows its context

within a subset of the FAME standards analyzed.

FAME Standard
Name

Systematic Name
Concentration
(mg/mL)

Structural
Nomenclature

Methyl undecanoate Methyl undecanoate 20 C11:0

Methyl tridecanoate Methyl tridecanoate 20 C13:0

Methyl
pentadecanoate

Methyl
pentadecanoate

20 C15:0

Methyl myristate Methyl tetradecanoate 40 C14:0

Methyl palmitate Methyl hexadecanoate 60 C16:0

This data shows that Methyl Tridecanoate was one of several saturated odd-chain fatty acid methyl esters

included in the standard mix at a mid-range concentration [1].
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Detailed Experimental Protocol

The quantitative data above was generated using a specific and reproducible GC-MS protocol. Here is the

detailed methodology you can follow [1]:

Sample Preparation & Derivatization: Add 300 µL of the sample to 3 mL of methanolic KOH to

convert fatty acids into their methyl ester forms. Extract the mixture with 4 mL of hexane and
centrifuge at 7000 rpm for 7 minutes. The supernatant (hexane layer containing FAMEs) is then

transferred to a vial for analysis [1].
GC-MS Instrument Parameters: The following conditions were used for separation and detection [1]:

Column: Rt-2560 (100 m, 0.25 mm ID, 0.20 µm)
Injector Temp.: 250 °C (split mode)

Oven Temp. Program: 40 °C (hold 2 min), then increase to 240 °C at 4 °C/min (hold 15 min)
Carrier Gas: Helium, constant flow of 1.02 mL/min

Detection: Mass Spectrometer (MS), Selective Ion Monitoring (SIM) mode

This experimental workflow is summarized in the diagram below.
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GC-MS Parameters

Sample Collection
(Whole Blood, Serum, Plasma)

Alkali Trans-esterification
(300µL sample + 3mL methanolic KOH)

Liquid-Liquid Extraction
(Add 4mL hexane, centrifuge 7000rpm/7min)

GC-MS Analysis
(Inject supernatant)

FAME Separation & Quantification Column: Rt-2560, 100m

Oven: 40°C → 240°C

Carrier Gas: He, 1.02 mL/min

Detection: MS (SIM Mode)
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Key Considerations for Your Comparison Guide

To build a comprehensive guide, you may need to consult additional resources, but the available information

provides a solid starting point:

Chromatographic Performance: The Rt-2560 column is highly recommended for detailed FAME

analysis, especially for resolving complex isomer patterns. Its 100-meter length and highly polar
biscyanopropyl polysiloxane stationary phase provide excellent separation based on chain length,

degree of unsaturation, and geometry of double bonds (cis/trans) [2].
Matrix Considerations: The cited study concluded that while FAME concentrations strongly correlate

between plasma and serum, they differ significantly in whole blood. The researchers identified
plasma as the most ideal matrix for detecting and quantifying circulating fatty acids [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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